1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-(4-methoxyphenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-[(4-fluorophenyl)methoxy]-1-[(4-fluorophenyl)methyl]-N-(4-methoxyphenyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C25H21F2N3O3/c1-32-22-12-10-21(11-13-22)28-24(31)23-15-30(14-17-2-6-19(26)7-3-17)29-25(23)33-16-18-4-8-20(27)9-5-18/h2-13,15H,14,16H2,1H3,(H,28,31)
• InChI Key: HZVAQRIMIVYNBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CN(N=C2OCC3=CC=C(C=C3)F)CC4=CC=C(C=C4)F
• Molecular Formula: C25H21F2N3O3
• Molecular Weight: 449.4 g/mol

Description

1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-(4-methoxyphenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C25H21F2N3O3 and its molecular weight is 449.458. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The compound is involved in the synthesis and characterization of new derivatives that exhibit potential cytotoxic activity against cancer cells. For example, research into the synthesis of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, where similar compounds are synthesized, has shown promising in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. These synthesized compounds are characterized by elemental analysis and spectral data, including IR, MS, 1H-NMR, and 13C-NMR, establishing their structures and potential therapeutic applications (Hassan, Hafez, & Osman, 2014).

Anticancer Activity

Another research focus is the development of compounds with anticancer properties. New 2-Aryl-4-(4-Methoxybenzylidene)-5-Oxazolone scaffolds, sharing structural similarities, have been synthesized and evaluated against various human cancer cell lines. Compounds within this research demonstrated significant activity against hepatocellular carcinoma and colorectal carcinoma cell lines, suggesting potential for the development of novel anticancer agents (Biointerface Research in Applied Chemistry, 2020).

Antimicrobial Activity

Research into the antimicrobial properties of similar compounds has led to the synthesis of novel derivatives that exhibit potent antibacterial and antifungal activities. For instance, substituted 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine benzamides were synthesized and demonstrated significant activity against various Gram-positive and Gram-negative bacteria, as well as mycotoxic strains of fungi. This indicates the compound's potential use in developing new antimicrobial agents (Raju et al., 2010).